Cas no 83993-01-5 (Ozagrel hydrochloride hydrate)

• Product Name: Ozagrel hydrochloride hydrate
• CAS No: 83993-01-5
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 706988
• Update Time: 2023-08-03

Ozagrel hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, hydrochloride, hydrate (1:1:1)
• OZAGRELHYDROCHLORIDEHYDRATE
• Ozagrel hydrochloride hydrate
• Ozagrel hydrochloride monohydrate
• C0I3AF4OHV
• Ozagrel hydrochloride hydrate [JAN]
• Domenan
• (E)-3-[4-(Imidazol-1-ylmethyl)phenyl]propenoic acid hydrochloride hydrate
• Ozagrel hydrochloride hydrate (JAN)
• Vega
• Ozagrel (TN)
• MLS002695886
• C13H12N2O2.ClH.H2O
• 2623AH
• 2-Propenoic acid, 3-(4-(1H-imidazol-1-ylmethyl)phenyl)-, hydrochloride, hydrate (1:1:1)
• SMR001562093
• AB00

• Inchi： 1S/C13H12N2O2.ClH.H2O/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15;;/h1-8,10H,9H2,(H,16,17);1H;1H2/b6-5+;;
• InChI Key： OWIZTYOMGVTSDP-TXOOBNKBSA-N
• SMILES： Cl.OC(/C=C/C1C=CC(=CC=1)CN1C=NC=C1)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Topological Polar Surface Area: 56.1